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Triphenoxyvinylsilane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triphenoxyvinylsilane is an organosilane compound with a unique molecular structure that
combines a reactive vinyl group with three phenoxy groups. This combination of functionalities
makes it a compound of interest in materials science and potentially in biomedical applications.
This technical guide provides a comprehensive overview of the core physicochemical
properties of Triphenoxyvinylsilane, along with a discussion of its potential applications based
on the known reactivity of analogous vinylsilanes and phenoxysilanes. Due to the limited
publicly available data specifically on Triphenoxyvinylsilane, this guide leverages information
on similar compounds to present potential experimental protocols and explore its theoretical
utility in various research and development contexts.

Core Properties of Triphenoxyvinylsilane

Triphenoxyvinylsilane, also known as ethenyl(triphenoxy)silane, is characterized by the
following key identifiers and properties.
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Property Value Source
CAS Number 18666-65-4 [1]
Molecular Formula C20H180s3Si [1]
Molecular Weight 334.4 g/mol [1]
Appearance Colorless liquid or solid [2]
Boiling Point 210 °C [2]
Density 1.13 g/cm3 [2]
Refractive Index 1.5620 [2]

Potential Applications and Research Areas

While specific research on Triphenoxyvinylsilane is limited, its structural features suggest
potential applications in several fields, primarily driven by the reactivity of the vinyl and phenoxy
groups.

Polymer Synthesis and Modification

The vinyl group of Triphenoxyvinylsilane can participate in polymerization reactions, such as
free-radical polymerization, to create novel silicone-based polymers.[3] The bulky phenoxy
groups would be expected to impart unique thermal and mechanical properties to the resulting
polymers.

Cross-linking Agent

Organofunctional silanes are widely used as cross-linking agents to improve the mechanical
strength and stability of composite materials.[4] Triphenoxyvinylsilane could theoretically act
as a bridge between inorganic fillers and organic polymer matrices.

Surface Modification

Silane coupling agents are frequently used to modify the surfaces of inorganic materials like
silica nanopatrticles to improve their dispersion in organic media and to provide sites for further
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functionalization.[5][6][7] The phenoxy groups could alter the surface properties, potentially
enhancing compatibility with aromatic polymer matrices.

Dental Composites

Vinylsilanes are utilized in dental composites to functionalize filler particles, enhancing their
bond with the resin matrix.[8][9][10] While there is no specific data on Triphenoxyvinylsilane,
its vinyl functionality makes this a plausible area of investigation.

Experimental Protocols (Exemplary)

The following are detailed, exemplary methodologies for key experiments based on protocols
for analogous silane compounds. These should be considered as starting points for the
development of specific protocols for Triphenoxyvinylsilane.

Hydrolysis and Condensation of Triphenoxyvinylsilane

The formation of siloxane bonds from alkoxysilanes proceeds through hydrolysis of the alkoxy
groups to form silanols, followed by condensation of the silanols.[2][11][12]

Objective: To prepare a solution of hydrolyzed Triphenoxyvinylsilane for subsequent surface
modification or polymerization.

Materials:

Triphenoxyvinylsilane

Ethanol (anhydrous)

Deionized water

Acetic acid (for pH adjustment)

Magnetic stirrer and stir bar

pH meter

Procedure:
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e Prepare an ethanol/water solvent mixture (e.g., 95:5 v/v).

o Adjust the pH of the solvent mixture to 4.5-5.5 with acetic acid. The hydrolysis rate of silanes
is generally faster at acidic or alkaline pH.

e While stirring, slowly add Triphenoxyvinylsilane to the solvent mixture to a final
concentration of 1-5% (w/v).

» Continue stirring for a predetermined time (e.g., 1-2 hours) to allow for hydrolysis to occur.
The solution should be used relatively quickly as self-condensation can occur upon standing.

Surface Modification of Silica Nanoparticles (Exemplary
Protocol)

This protocol describes a general method for functionalizing the surface of silica hanopatrticles
with a silane coupling agent.[13][14]

Objective: To covalently attach Triphenoxyvinylsilane to the surface of silica hanopatrticles.
Materials:

 Silica nanoparticles

e Toluene (anhydrous)

o Hydrolyzed Triphenoxyvinylsilane solution (from Protocol 3.1)

o Centrifuge

 Ultrasonicator

e Oven

Procedure:

o Disperse a known amount of silica nanoparticles in anhydrous toluene using an
ultrasonicator to create a uniform suspension.
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e Add the hydrolyzed Triphenoxyvinylsilane solution to the nanoparticle suspension. The
amount of silane will depend on the desired surface coverage.

» Reflux the mixture for several hours (e.g., 4-6 hours) with constant stirring under an inert
atmosphere (e.g., nitrogen).

» Allow the mixture to cool to room temperature.
e Collect the functionalized nanoparticles by centrifugation.

o Wash the nanoparticles several times with toluene and then ethanol to remove unreacted
silane.

o Dry the surface-modified nanoparticles in an oven at a controlled temperature (e.g., 80-100
°C).

Logical Relationships and Workflows

The following diagrams illustrate the fundamental chemical transformations and a general
experimental workflow for the application of Triphenoxyvinylsilane.
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Caption: Hydrolysis and condensation pathway of Triphenoxyvinylsilane.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b103467?utm_src=pdf-body
https://www.benchchem.com/product/b103467?utm_src=pdf-body
https://www.benchchem.com/product/b103467?utm_src=pdf-body-img
https://www.benchchem.com/product/b103467?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

cEn

Click to download full resolution via product page

Caption: General experimental workflow for Triphenoxyvinylsilane applications.

Signaling Pathways and Drug Development

Currently, there is no published research directly implicating Triphenoxyvinylsilane in any
biological signaling pathways or drug development applications. The biological activity of
organosilanes is an emerging area of research, with some studies exploring silanols as
isosteres for bioactive molecules.[15] However, the potential toxicological profile of
Triphenoxyvinylsilane would need to be thoroughly evaluated before any consideration for
biomedical applications.

Conclusion

Triphenoxyvinylsilane is a chemical compound with potential utility in materials science,
particularly in the development of novel polymers and composite materials. While direct
experimental data is scarce, its structural analogy to other well-studied vinyl and phenoxy
silanes allows for the formulation of plausible synthetic and application protocols. Further
research is warranted to fully elucidate the properties and potential applications of this
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compound, especially in areas such as surface engineering and advanced materials. For
researchers in drug development, while direct applications are not yet identified, the principles
of silane chemistry may offer novel strategies for the modification of drug delivery vehicles or
diagnostic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Triphenoxyvinylsilane CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103467#triphenoxyvinylsilane-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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